Cas no 924905-71-5 (2-Hexanone, 4-hydroxy-1,1-dimethoxy-5-methyl-, (4R)-)

• Product name: 2-Hexanone, 4-hydroxy-1,1-dimethoxy-5-methyl-, (4R)-
• CAS No: 924905-71-5
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 4325337
• PubChem ID: 71445491

2-Hexanone, 4-hydroxy-1,1-dimethoxy-5-methyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-hydroxy-1,1-dimethoxy-5-methyl-, (4R)-
• DTXSID00854025
• (4R)-4-Hydroxy-1,1-dimethoxy-5-methylhexan-2-one
• 924905-71-5

• Inchi： InChI=1S/C9H18O4/c1-6(2)7(10)5-8(11)9(12-3)13-4/h6-7,9-10H,5H2,1-4H3/t7-/m1/s1
• InChI Key： PTUDLYHTTINIBQ-SSDOTTSWSA-N

Computed Properties

• Exact Mass: 190.12050905Da
• Monoisotopic Mass: 190.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų